Cucurbitacins
Cucurbitacins are a diverse group of naturally occurring diterpenoid compounds primarily found in cucurbits, such as squashes and pumpkins. These bitter-tasting secondary metabolites play crucial roles in plant defense mechanisms by repelling insects and deterring herbivores. Structurally, they feature a 13-crown ether ring system which is characteristic of this class of molecules. Cucurbitacins exhibit various biological activities, including anti-inflammatory, anticancer, antifungal, and antimicrobial properties. They have garnered significant interest in the pharmaceutical and biotechnology industries for their potential as therapeutic agents. Additionally, research into cucurbitacin-based drugs has shown promise in targeting specific cancer cells without causing harm to normal tissues, making them a valuable resource for developing novel treatments.

Structure | Chemical Name | CAS | MF |
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Cucurbitacin D | 3877-86-9 | C30H44O7 |
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Isocucurbitacin B | 17278-28-3 | C32H46O8 |
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Mogroside I A1 | 88901-46-6 | C36H62O9 |
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Mogroside II-A | 1613527-65-3 | C42H72O14 |
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Mogroside IIa1 | 88901-44-4 | C42H72O14 |
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Mogroside III-A1 | 88901-42-2 | C48H82O19 |
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Bryodulcosigenin | 88930-16-9 | C30H50O4 |
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Cucurbitacin I | 2222-07-3 | C30H42O7 |
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Cucurbitacin Q1 | 99530-82-2 | C32H48O8 |
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7beta-hydroxycucurbitacin B | 1135141-79-5 | C32H46O9 |
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